2,4-Dichloro-1,5-dimethoxy-3-iodobenzene

• Molecular Formula: C8H7Cl2IO2
• Molecular Weight: 332.95 g/mol
• IUPAC Name: 2,4-dichloro-3-iodo-1,5-dimethoxybenzene
• InChI: InChI=1S/C8H7Cl2IO2/c1-12-4-3-5(13-2)7(10)8(11)6(4)9/h3H,1-2H3
• InChI Key: JYBBPZDYMMNNSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1Cl)I)Cl)OC

Description

2,4-Dichloro-1,5-dimethoxy-3-iodobenzene is a polyhalogenated aromatic compound featuring a benzene ring substituted with two chlorine atoms (positions 2 and 4), two methoxy groups (positions 1 and 5), and an iodine atom (position 3). This arrangement confers unique electronic and steric properties, making it valuable in synthetic chemistry and drug discovery. Its molecular formula is C₈H₇Cl₂IO₂, with a molecular weight of 335.96 g/mol. The iodine atom enhances reactivity in cross-coupling reactions, while the methoxy groups influence regioselectivity in electrophilic substitutions .

For example, derivatives containing this scaffold demonstrated binding to fibroblast growth factor receptor 4 (FGFR4) via hydrogen bonding with residues like ASP630 and Ala553, mimicking the binding mode of selective inhibitors like BLU9931 .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene typically involves electrophilic aromatic substitution reactions. One common method is the iodination of 2,4-dichloro-1,5-dimethoxybenzene using iodine and a suitable oxidizing agent such as nitric acid or hydrogen peroxide. The reaction is usually carried out in an organic solvent like dichloromethane under controlled temperature conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems might be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions: 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation Reactions: The methoxy groups can be oxidized to form corresponding carbonyl compounds.

Reduction Reactions: The compound can be reduced to remove halogen atoms or convert methoxy groups to hydroxyl groups.

Common Reagents and Conditions:

Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products:

• Substitution reactions can yield various substituted benzene derivatives.
• Oxidation reactions can produce aldehydes or ketones.
• Reduction reactions can result in dehalogenated or hydroxylated products .

Scientific Research Applications

Chemistry: 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of pharmaceuticals, agrochemicals, and dyes.

Biology and Medicine: In medicinal chemistry, this compound can be used to develop new drugs with potential therapeutic effects. Its derivatives might exhibit biological activities such as antimicrobial, antifungal, or anticancer properties.

Industry: The compound is utilized in the production of specialty chemicals and materials. It can be employed in the synthesis of polymers, resins, and other advanced materials with specific properties .

Mechanism of Action

The mechanism of action of 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene depends on the specific chemical reactions it undergoes. In electrophilic aromatic substitution reactions, the compound acts as an electron-rich aromatic system that can react with electrophiles to form substituted products. The presence of electron-donating methoxy groups and electron-withdrawing halogen atoms influences its reactivity and selectivity in these reactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene, a comparison with structurally related halogenated benzene derivatives is provided below.

Structural Analogues and Their Properties

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Applications/Findings
2,4-Dichloro-1,5-dimethoxy-3-iodobenzene	C₈H₇Cl₂IO₂	Cl (2,4), OCH₃ (1,5), I (3)	335.96	Kinase inhibition (e.g., FGFR4 targeting)
1,4-Dichloro-2-iodobenzene	C₆H₃Cl₂I	Cl (1,4), I (2)	272.90	Intermediate in organic synthesis
1,5-Dimethoxy-2-fluoro-4-iodobenzene	C₈H₇FIO₂	OCH₃ (1,5), F (2), I (4)	312.05	Fluorinated building block for drug design
1,3-Dimethoxy-2-fluoro-4-iodobenzene	C₈H₇FIO₂	OCH₃ (1,3), F (2), I (4)	312.05	Similar to above, with altered regiochemistry
1,2-Dichloro-3-iodobenzene	C₆H₃Cl₂I	Cl (1,2), I (3)	272.90	Used in agrochemical synthesis

Reactivity and Functional Differences

• For example, iodine’s larger atomic radius facilitates stronger van der Waals interactions in protein binding, as seen in FGFR4 inhibition studies .
• Methoxy Group Influence : The 1,5-dimethoxy configuration directs electrophilic substitutions to the para position relative to the iodine, unlike 1,3-dimethoxy derivatives, which exhibit different regioselectivity .
• Chlorine vs. Fluorine : Fluorine’s electronegativity increases metabolic stability in drug candidates, while chlorine’s bulkiness may improve hydrophobic interactions in binding pockets .

Research Findings and Data

Docking Studies (FGFR4 Inhibition)

• Binding Affinity: 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene derivatives showed binding energy comparable to BLU9931, a known FGFR4 inhibitor, with ΔG values of −9.2 kcal/mol .
• Key Interactions :
  • Hydrogen bond between methoxy oxygen and ASP630.
  • Halogen bonding between iodine and hydrophobic pockets .

Biological Activity

2,4-Dichloro-1,5-dimethoxy-3-iodobenzene is a halogenated aromatic compound that has garnered attention in the field of medicinal chemistry and biological research due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene is $C_9H_8Cl_2I$ with a molecular weight of 305.98 g/mol. Its structure is characterized by the presence of two chlorine atoms and one iodine atom on a benzene ring, along with two methoxy groups. This unique arrangement contributes to its reactivity and biological interactions.

Property	Value
Molecular Formula	C9H8Cl2I
Molecular Weight	305.98 g/mol
IUPAC Name	2,4-Dichloro-1,5-dimethoxy-3-iodobenzene

Antitumor Activity

Recent studies have indicated that 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene exhibits significant cytotoxic effects against various cancer cell lines. For instance, in vitro assays demonstrated that this compound inhibited the proliferation of breast cancer cells (MCF-7) and lung cancer cells (A549) through apoptosis induction and cell cycle arrest at the G2/M phase.

The proposed mechanism of action involves the compound's ability to generate reactive oxygen species (ROS), leading to oxidative stress within the cancer cells. This oxidative stress triggers apoptosis via the mitochondrial pathway. Additionally, it has been suggested that the halogen substituents enhance the lipophilicity of the molecule, facilitating its penetration into cellular membranes.

Study 1: Cytotoxicity Assessment

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the cytotoxicity of 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene against various cancer cell lines using the MTT assay. The results indicated an IC50 value of approximately 15 µM for MCF-7 cells and 10 µM for A549 cells, demonstrating potent antitumor activity compared to control compounds.

Study 2: Mechanistic Insights

Another study focused on elucidating the mechanism behind its antitumor effects. The researchers found that treatment with this compound resulted in increased levels of p53 and Bax proteins while decreasing Bcl-2 levels in treated cells. This shift in protein expression is indicative of apoptosis induction through mitochondrial pathways .

Comparative Analysis

To better understand the biological activity of 2,4-Dichloro-1,5-dimethoxy-3-iodobenzene, a comparative analysis with similar compounds was conducted:

Compound	IC50 (µM)	Mechanism
2,4-Dichloro-1,5-dimethoxy-3-iodobenzene	15	ROS generation and apoptosis
1,4-Dichlorobenzene	>100	Limited cytotoxicity
Iodinated phenol	30	Apoptosis via caspase activation